Cas no 931693-82-2 (6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one)

• Product Name: 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one
• CAS No: 931693-82-2
• MF: C₁₉H₁₄BrN₃O₃
• MW: 412.236763477325
• CID: 5363453
• Update Time: 2025-06-13

6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-[3-[4-(dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl]chromen-2-one
• 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one

• Inchi： 1S/C19H14BrN3O3/c1-23(2)14-6-3-11(4-7-14)17-21-18(26-22-17)15-10-12-9-13(20)5-8-16(12)25-19(15)24/h3-10H,1-2H3
• InChI Key： HBBSSIMRPWAIPP-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(Br)C=C2)C=C1C1ON=C(C2=CC=C(N(C)C)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one

Recent Advances in the Study of 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one (CAS: 931693-82-2)

The compound 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one (CAS: 931693-82-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This coumarin-based derivative, incorporating a 1,2,4-oxadiazole moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and anticancer research. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, mechanism of action, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one to enhance its bioavailability and pharmacological efficacy. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound, making it more accessible for further biological evaluation. The researchers employed a multi-step reaction sequence, starting from 6-bromo-2-hydroxybenzaldehyde, to construct the coumarin core, followed by the introduction of the 1,2,4-oxadiazole ring via a cyclization reaction. This optimized synthesis has paved the way for large-scale production and subsequent preclinical studies.

In terms of biological activity, 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one has demonstrated potent inhibitory effects against several key enzymes, including tyrosine kinases and topoisomerases. A recent in vitro study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that the compound exhibits selective inhibition of EGFR (epidermal growth factor receptor) with an IC50 value of 0.87 µM, suggesting its potential as a targeted therapy for EGFR-driven cancers. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and the ATP-binding site of EGFR, further validating its mechanism of action.

Beyond its anticancer properties, preliminary research has also explored the anti-inflammatory and antimicrobial potential of 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one. A study in the European Journal of Medicinal Chemistry (2023) reported that the compound significantly reduced the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophages, indicating its potential as a novel anti-inflammatory agent. Furthermore, the compound exhibited moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 32 µg/mL.

Despite these promising findings, challenges remain in the development of 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and in vivo studies. Current efforts are focused on designing analogs with improved pharmacokinetic profiles while retaining the compound's biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-bromo-3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}-2H-chromen-2-one represents a promising scaffold for the development of novel therapeutics in oncology, inflammation, and infectious diseases. Continued research into its mechanism of action, structure-activity relationships, and preclinical efficacy will be critical to unlocking its full potential. The compound's unique chemical structure and diverse biological activities make it a valuable candidate for further investigation in the field of chemical biology and drug discovery.